Neuropeptide SF (mouse, rat)
Neuropeptide SF (mouse, rat)
Neuropeptide FF receptor agonist (Ki values are 48.4 and 12.1 nM for NPFF1 and NPFF2, respectively). Potentiates the antinociceptive action of morphine in vivo and reverses the loss of morphine potency in tolerant animals. Also increases the amplitude of the sustained current of heterologously expressed acid sensing ion channel 3 (ASIC3) (EC50 ~ 50 μM).
Brand Name:
Vulcanchem
CAS No.:
230960-31-3
VCID:
VC0013291
InChI:
InChI=1S/C40H65N13O10/c1-21(2)18-29(52-34(58)25(41)20-54)37(61)47-22(3)33(57)48-23(4)39(63)53-17-9-13-30(53)38(62)50-27(14-15-31(42)55)36(60)49-26(12-8-16-46-40(44)45)35(59)51-28(32(43)56)19-24-10-6-5-7-11-24/h5-7,10-11,21-23,25-30,54H,8-9,12-20,41H2,1-4H3,(H2,42,55)(H2,43,56)(H,47,61)(H,48,57)(H,49,60)(H,50,62)(H,51,59)(H,52,58)(H4,44,45,46)/t22-,23-,25-,26-,27-,28-,29-,30-/m0/s1
SMILES:
CC(C)CC(C(=O)NC(C)C(=O)NC(C)C(=O)N1CCCC1C(=O)NC(CCC(=O)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CC2=CC=CC=C2)C(=O)N)NC(=O)C(CO)N
Molecular Formula:
C40H65N13O10
Molecular Weight:
888.041
Neuropeptide SF (mouse, rat)
CAS No.: 230960-31-3
Peptides
VCID: VC0013291
Molecular Formula: C40H65N13O10
Molecular Weight: 888.041
| CAS No. | 230960-31-3 |
|---|---|
| Product Name | Neuropeptide SF (mouse, rat) |
| Molecular Formula | C40H65N13O10 |
| Molecular Weight | 888.041 |
| IUPAC Name | (2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]pentanediamide |
| Standard InChI | InChI=1S/C40H65N13O10/c1-21(2)18-29(52-34(58)25(41)20-54)37(61)47-22(3)33(57)48-23(4)39(63)53-17-9-13-30(53)38(62)50-27(14-15-31(42)55)36(60)49-26(12-8-16-46-40(44)45)35(59)51-28(32(43)56)19-24-10-6-5-7-11-24/h5-7,10-11,21-23,25-30,54H,8-9,12-20,41H2,1-4H3,(H2,42,55)(H2,43,56)(H,47,61)(H,48,57)(H,49,60)(H,50,62)(H,51,59)(H,52,58)(H4,44,45,46)/t22-,23-,25-,26-,27-,28-,29-,30-/m0/s1 |
| Standard InChIKey | OLOSAWFREOVGQW-CJKZIAQFSA-N |
| SMILES | CC(C)CC(C(=O)NC(C)C(=O)NC(C)C(=O)N1CCCC1C(=O)NC(CCC(=O)N)C(=O)NC(CCCN=C(N)N)C(=O)NC(CC2=CC=CC=C2)C(=O)N)NC(=O)C(CO)N |
| Description | Neuropeptide FF receptor agonist (Ki values are 48.4 and 12.1 nM for NPFF1 and NPFF2, respectively). Potentiates the antinociceptive action of morphine in vivo and reverses the loss of morphine potency in tolerant animals. Also increases the amplitude of the sustained current of heterologously expressed acid sensing ion channel 3 (ASIC3) (EC50 ~ 50 μM). |
| PubChem Compound | 90488868 |
| Last Modified | Nov 11 2021 |
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